PLA2 Apis mellifera
Description
PLA2 Apis mellifera is the main antigen of bee venom, causing hydrolysis of erythrocytes and mast cells membrane phospholipids, and acting in synergy with Melittin. 134-amino acid protein with 5 disulfite bonds, from Apis mellifera bee venom. It has an effect at more than 850 units/mg protein at pH 8.9 at 25 °C., using egg yolk phosphatidylcholine.
Scientific Research Applications
Cytotoxic Effects on Cancer Cells : Apis mellifera venom, particularly its components melittin and PLA2, exhibits strong cytotoxic effects on human colon carcinoma cells (HCT116). Notably, the combination of melittin and PLA2 shows a synergistic activity, potentially inducing membrane disruption of cancer cells, which could be foundational for new anticancer treatments (Yaacoub et al., 2021).
Antigenicity of Glycoproteins : The carbohydrate moiety of Apis mellifera venom PLA2 exhibits antigenic properties. The alpha 1,3-fucosylation of the asparagine-bound N-acetylglucosamine in the N-glycan of PLA2 is identified as the antigenic determinant. This insight is significant in understanding allergic responses and in developing allergen-specific therapies (Prenner et al., 1992).
Venom Genes Cloning and Characterization : The cloning and characterization of PLA2 and hyaluronidase genes from the venom of Apis mellifera provide insights into their therapeutic potential in pharmaceutical and clinical applications. The study emphasizes the genetic diversity and specificity of these enzymes among different honeybee species, which could be crucial for developing targeted medical applications (Lin, 2014).
Necrosis of Skeletal Muscle Cells : Melittin and PLA2 from Apis mellifera venom can induce necrosis of skeletal muscle cells, with implications for understanding venom's pathological effects and potential therapeutic uses in muscle-related conditions (Ownby et al., 1997).
Anticoagulant and Cytotoxic Effects : Apis mellifera syriaca venom, containing melittin and PLA2, demonstrates anticoagulant effects and significant cytotoxicity against HeLa cancer cell lines. These findings highlight the venom's potential in developing natural-based drug candidates for cancer therapy and anticoagulant applications (Yaacoub et al., 2022).
Bacterial Inhibition : Apis mellifera bee venom and its components, melittin and PLA2, inhibit the E. coli F1F0-ATPase enzyme, indicating their potential as natural candidates for combating resistant bacteria. This research could pave the way for new antibacterial agents based on bee venom components (Nehme et al., 2020).
Neutrophil Chemotaxis : Secretory phospholipases A2, including type III from Apis mellifera venom, induce human neutrophil chemotaxis. This process involves interactions with cell surface glycosaminoglycans, triggering leukotriene B4 and platelet-activating factor release, which are essential for understanding inflammatory responses and developing anti-inflammatory drugs (Gambero et al., 2002).
properties
Molecular Formula |
C10H21N .C4H6O6 |
|---|---|
Molecular Weight |
~ 18,500 Da |
Purity |
≥ 96 %. (HPLC, amino acid analysis) |
Origin of Product |
United States |
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